Cas no 53469-21-9 (Aroclor 1242)

• Product name: Aroclor 1242
• CAS No: 53469-21-9
• MF: C₁₂H₆Cl₄
• MW: 291.988039493561
• CID: 938603

Aroclor 1242 Chemical and Physical Properties

Names and Identifiers

• aroclor 1242
• Arochlor 1242
• Arochlor1242 Solution
• Aroclor 1242 solution
• Daily High Level Calibration Check Standard
• Daily Low Level Calibration Check Standard
• PCB Aroclor 1242
• PCB Locator Mix
• Working Level 6 Calibration Check Standard
• Working Level Aroclor 1242 with Surrogates
• 2,2',3,4'-tetrachlorobiphenyl
• arochlor 1242 in pcb-free oil 500 mg
• Arochlor 124210µg
• aroclor 1242 reference standard for clp
• kg oil
• 2,2',4,4'-TETRACHLOROBIPHENYL
• PCB 47
• 1,1'-Biphenyl, 2,2',4,4'-tetrachloro-
• 2,4,2',4'-Tetrachlorobiphenyl
• Biphenyl, 2,2',4,4'-tetrachloro-
• 2,2',4,4'-Tetrachloro-1,1'-biphenyl
• 2,2',4,4'-Tetrachlorodiphenyl
• 2,4-dichloro-1-(2,4-dichlorophenyl)benzene
• 4470AQR07D
• PCB 47 (2,2',4,4'-Tetrachlorobiphenyl)
• BIDD:PXR0038
• PCB No. 47
• BIDD:ER0430
• 2,4,2',4'-Tetrachloro-Biphenyl
• PCB 1242
• B
• 1,2-dichloro-3-(2,4-dichlorophenyl)benzene
• [40cfr136(1986)]pcb-1242
• chloriertebiphenyle,chlorgehalt42%
• chlorodiphenyl(42%chlorine)
• chlorodiphenyl(42%cl)
• clorodifenili,cloro42%
• diphenylechlore,42%dechlore
• Aroclor 1242

• Inchi： 1S/C12H6Cl4/c13-7-1-3-9(11(15)5-7)10-4-2-8(14)6-12(10)16/h1-6H
• InChI Key： QORAVNMWUNPXAO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 291.919411 g/mol
• Monoisotopic Mass: 289.922361 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 0
• Molecular Weight: 292.0

Experimental Properties

• Color/Form: Clear mobile liquid
• Density: 1.381-1.392 g/cm3 (25 ºC)
• Melting Point: -2 °F (NIOSH, 2016)
• Boiling Point: 617 to 691 °F at 760 mm Hg (NTP, 1992)
• Flash Point: Fahrenheit: 260.6 ° f
  Celsius: 127 ° c
  
• Refractive Index: 1.627-1.629 (20 ºC)
• Solubility: Insoluble (NIOSH, 2016)
• LogP: 6.29 (LogP)
• Refractive Index: Index of refraction: 1.627-1.629 at 20 °C/D
• Odor: Mild, hydrocarbon odor
• Vapor Pressure: 0.001 mm Hg (NIOSH, 2016)
• Solubility: 277ug/L(20 ºC)
• Color/Form: 500 mg/kg in transformer oil

Aroclor 1242 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H350-H373-H412
• Warning Statement： P201-P260-P273-P280-P308+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 45-33-52/53
• Safety Instruction： 53-45-61
• RTECS：TQ1356000
• Hazardous Material Identification：
• HazardClass：9
• Storage Condition：room temp
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls